Cas no 155271-67-3 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-8-[2-[4-(trifluoromethyl)phenyl]ethenyl]-,(E)- (9CI))

• Product name: 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-8-[2-[4-(trifluoromethyl)phenyl]ethenyl]-,(E)- (9CI)
• CAS No: 155271-67-3
• MF: C₁₉H₁₉F₃N₄O₂
• MW: 392.374974489212
• CID: 170174
• PubChem ID: 6448913

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-8-[2-[4-(trifluoromethyl)phenyl]ethenyl]-,(E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-8-[2-[4-(trifluoromethyl)phenyl]ethenyl]-,(E)- (9CI)
• 1,3-diethyl-7-methyl-8-[(E)-2-[4-(trifluoromethyl)phenyl]ethenyl]purine-2,6-dione
• (E)-1,3-Diethyl-7-methyl-8-(4-trifluoromethylstyryl)xanthine
• AZHRXYXTOVFJRW-DHZHZOJOSA-N
• 155271-67-3
• SCHEMBL7309849
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-7-methyl-8-(2-(4-trifluoromethylphenyl)ethenyl)-,(E)-
• SCHEMBL7309844

• Inchi： InChI=1S/C19H19F3N4O2/c1-4-25-16-15(17(27)26(5-2)18(25)28)24(3)14(23-16)11-8-12-6-9-13(10-7-12)19(20,21)22/h6-11H,4-5H2,1-3H3/b11-8+
• InChI Key： AZHRXYXTOVFJRW-DHZHZOJOSA-N
• SMILES： FC(C1C=CC(/C=C/C2=NC3N(C(N(C(=O)C=3N2C)CC)=O)CC)=CC=1)(F)F

Computed Properties

• Exact Mass: 392.14617
• Monoisotopic Mass: 392.14601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4
• XLogP3: 3.5

Experimental Properties

• Density: 1.32
• Boiling Point: 537.4°C at 760 mmHg
• Flash Point: 278.8°C
• Refractive Index: 1.581
• PSA: 58.44